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Introduction

ATTO 390 is a fluorescent dye characterized by its high fluorescence quantum yield, large
Stokes shift, and good photostability, making it a valuable tool for live-cell imaging.[1][2][3][4]
With an excitation maximum at approximately 390 nm and an emission maximum around 479
nm, this coumarin-based dye is well-suited for a variety of fluorescence microscopy
applications, including single-molecule detection and high-resolution microscopy.[1][5][6][7] Its
moderate hydrophilicity and low molecular weight contribute to its utility in labeling a wide
range of biomolecules, including proteins, DNA, and RNA, for dynamic studies in living cells.[2]

[3]L8]

These application notes provide a comprehensive guide for utilizing ATTO 390 in live-cell
imaging experiments, covering its photophysical properties, detailed experimental protocols,
and recommended imaging setups.
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Data Presentation: Photophysical Properties of
ATTO 390

A clear understanding of the spectral and photophysical characteristics of ATTO 390 is crucial
for successful imaging experiments. The following table summarizes the key quantitative data
for this fluorophore.

Property Value Reference
Excitation Maximum (Aex) 390 nm [1][5]
Emission Maximum (Aem) 476 - 479 nm [21[7]
Molar Extinction Coefficient

24,000 M—cm~t [1](7]
(emax)
Fluorescence Quantum Yield

0.90 (90%) (1121171
(@)
Fluorescence Lifetime (tfl) 5.0 ns [11121[71
Molecular Weight (of NHS-

440 g/mol [7]
ester)
Structure Coumarin [1][2]13]

Experimental Protocols

This section outlines a general protocol for labeling intracellular proteins with ATTO 390 and
subsequent live-cell imaging. It is important to note that optimal conditions for labeling and
imaging may vary depending on the specific cell type, the target biomolecule, and the
experimental goals.

l. Labeling of Proteins with ATTO 390 NHS-Ester

This protocol provides a general guideline for conjugating ATTO 390 NHS-ester to a purified
protein.

Materials:
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e ATTO 390 NHS-ester

» Purified protein of interest in an amine-free buffer (e.g., PBS)

e Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
e Sodium bicarbonate buffer (1 M, pH 8.3)

e Size-exclusion chromatography column (e.g., Sephadex G-25)

» Reaction tubes

Procedure:

o Protein Preparation:

o Dissolve the protein in a suitable bicarbonate buffer (0.1 M, pH 8.3) at a concentration of 2
mg/mL.[4] Protein solutions must be free of amine-containing substances like Tris or
glycine.[4]

o If the protein is in a Tris-based buffer, dialyze it against PBS.
e Dye Preparation:

o Immediately before use, prepare a 2 mg/mL stock solution of ATTO 390 NHS-ester in
anhydrous, amine-free DMF or DMSO.[4]

e Conjugation Reaction:

o The optimal dye-to-protein molar ratio can vary. A starting point is a 2-fold molar excess of
the reactive dye to the protein.[4] For antibodies, a higher ratio (e.g., 4:1 to 15:1) may be
necessary.[4]

o Add the calculated volume of the ATTO 390 solution to the protein solution while gently
vortexing.

o Incubate the reaction for 30 to 60 minutes at room temperature with continuous stirring.[4]
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 Purification of the Conjugate:

o Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column (e.g., Sephadex G-25).[4]

o The first colored band to elute is typically the labeled protein.
e Storage:

o Store the purified conjugate under the same conditions as the unlabeled protein. For
storage at 4°C, 2 mM sodium azide can be added as a preservative.[4]

Il. Live-Cell Imaging of ATTO 390-Labeled Biomolecules

This protocol describes the introduction of ATTO 390-labeled proteins into living cells and
subsequent imaging. The method of introduction will depend on the nature of the labeled
molecule and the cell type (e.g., microinjection, electroporation, or cell-penetrating peptides).

Materials:

Adherent cells cultured on glass-bottom dishes or coverslips

Complete cell culture medium

Phosphate-buffered saline (PBS)

ATTO 390-labeled biomolecule

Live-cell imaging medium (e.g., phenol red-free medium with HEPES)

Fluorescence microscope equipped for live-cell imaging
Procedure:
e Cell Preparation:

o Plate cells on a glass-bottom dish or coverslip at an appropriate density to reach 50-70%
confluency on the day of the experiment.
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o Incubate the cells overnight in a humidified incubator at 37°C with 5% CO-.

¢ [ntroduction of the Labeled Biomolecule:
o Wash the cells once with pre-warmed PBS.

o Introduce the ATTO 390-labeled biomolecule into the cells using a suitable delivery
method. The concentration of the labeled molecule should be optimized to achieve
sufficient signal without causing cytotoxicity.

e Incubation and Recovery:

o Allow the cells to recover and the labeled molecule to localize to its target. The incubation
time will vary depending on the specific biological process being studied.

e Imaging:
o Replace the culture medium with pre-warmed live-cell imaging medium.

o Place the dish on the stage of a fluorescence microscope equipped with a 37°C and 5%
COz2z environmental chamber.

o Excite the ATTO 390 dye using a suitable light source (e.g., a 405 nm laser or a mercury
arc lamp with a 365 nm or 405 nm filter).[2]

o Collect the emitted fluorescence using an appropriate filter set (e.g., a 450/50 nm
bandpass filter).[1]

o Acquire images using the lowest possible excitation power and exposure time to minimize
phototoxicity and photobleaching.

Mandatory Visualizations
Experimental Workflow

The following diagram illustrates a general workflow for live-cell imaging experiments using a
protein labeled with ATTO 390.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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